Cas no 1806741-15-0 (2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine)
2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine
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- Inchi: 1S/C7H4ClF3N2O4/c8-1-3-6(17-7(9,10)11)5(13(15)16)4(14)2-12-3/h2,14H,1H2
- InChI Key: PXGFFWVAYKKKOD-UHFFFAOYSA-N
- SMILES: ClCC1C(=C(C(=CN=1)O)[N+](=O)[O-])OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 2.5
- Topological Polar Surface Area: 88.2
2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094706-1g |
2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine |
1806741-15-0 | 97% | 1g |
$1,564.50 | 2022-03-31 |
2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine
Comprehensive Guide to 2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806741-15-0): Properties, Applications, and Market Insights
2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806741-15-0) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. Its unique structure, featuring a chloromethyl group, hydroxy group, nitro group, and trifluoromethoxy substituent, makes it a valuable intermediate for synthesizing bioactive molecules.
The growing interest in nitro-substituted pyridines and trifluoromethoxy compounds has positioned this chemical as a focal point in modern research. Scientists are particularly intrigued by its potential role in developing antimicrobial agents and herbicides, addressing current challenges in healthcare and agriculture. The compound's CAS number 1806741-15-0 serves as a crucial identifier for researchers and procurement specialists in the chemical industry.
From a chemical perspective, 2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine exhibits interesting properties due to its multiple functional groups. The electron-withdrawing effects of the nitro and trifluoromethoxy groups influence its reactivity patterns, while the hydroxy group provides potential sites for further modifications. These characteristics make it particularly valuable for structure-activity relationship studies in medicinal chemistry.
Recent advancements in green chemistry have sparked discussions about sustainable synthesis methods for such specialized compounds. Researchers are exploring catalytic processes and microwave-assisted synthesis to produce nitro-trifluoromethoxy pyridine derivatives more efficiently. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing practices while maintaining high purity standards.
The market for functionalized pyridine compounds has shown steady growth, driven by demand from the pharmaceutical intermediates sector. Companies specializing in custom synthesis and building block chemicals have reported increased inquiries about CAS 1806741-15-0 and related structures. This trend reflects the broader industry focus on targeted drug discovery and precision agrochemicals.
Quality control remains paramount for 2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for characterization. The compound's stability profile and storage conditions are frequently discussed topics among researchers working with nitro-aromatic compounds and halogenated pyridines.
Looking ahead, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and materials science. Its structural features make it a candidate for developing fluorescent probes and functional polymers. As research continues, we expect to see more publications exploring the full potential of CAS 1806741-15-0 across various scientific disciplines.
For researchers considering this compound, it's important to note that proper handling procedures should be followed, despite its non-classified status. The combination of reactive groups warrants standard laboratory precautions when working with chloromethyl pyridine derivatives and nitroaromatic compounds in general.
The intellectual property landscape surrounding 2-(Chloromethyl)-5-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine continues to evolve, with several patents mentioning its use as an intermediate. This highlights its commercial importance in developing next-generation therapeutics and specialty chemicals.
In conclusion, CAS 1806741-15-0 represents an important building block in modern chemical research. Its unique combination of substituents offers diverse possibilities for molecular design and drug development. As the scientific community addresses current challenges in healthcare and sustainable agriculture, compounds like this multi-functional pyridine derivative will undoubtedly play a crucial role in innovative solutions.
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